N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide

• CAS RN: 54029-59-3
• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: N-[4-(methylsulfanylmethoxy)-2-nitrophenyl]acetamide
• InChI: InChI=1S/C10H12N2O4S/c1-7(13)11-9-4-3-8(16-6-17-2)5-10(9)12(14)15/h3-5H,6H2,1-2H3,(H,11,13)
• InChI Key: OTFHIVXJARJOHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)OCSC)[N+](=O)[O-]

Description

N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide is a useful research compound. Its molecular formula is C10H12N2O4S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.92 G. of 1 -acetamido-4-hydroxy-2-nitrobenzene, 5.8 g. of chloromethyl methyl sulfide and 8.4 g. anhydrous potassium carbonate are refluxed overnight in acetone with stirring, evaporated to dryness, and water added and the product extracted with dichloromethane to give 1-acetamido4-methylthiomethoxy-2-nitrobenzene as an orange gum.

Synthesis routes and methods II

Procedure details

6 G. of 1-acetamido-4-hydroxy-2-nitrobenzene is added to 200 ml. acetone containing 25 g. potassium carbonate and 6 ml. chloromethyl methyl sulfide. The mixture is heated at reflux for four hours and is filtered. The acetone is evaporated leaving 1-acetamido-4-methylthiomethoxy-2-nitrobenzene as a gum. This is purified by column chromatography.